(4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine

• IUPAC Name: 4-bromo-N-[(2,3-dimethoxyphenyl)methyl]-3-methylaniline
• InChI: InChI=1S/C16H18BrNO2/c1-11-9-13(7-8-14(11)17)18-10-12-5-4-6-15(19-2)16(12)20-3/h4-9,18H,10H2,1-3H3
• InChI Key: XEWRAZKWTVVWOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC2=C(C(=CC=C2)OC)OC)Br
• Molecular Formula: C16H18BrNO2
• Molecular Weight: 336.22 g/mol

Description

(4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine, also known as 25B-NBOMe, is a synthetic phenethylamine derivative that has gained attention in recent years due to its potent psychoactive effects. This compound is a member of the NBOMe series, which are a group of compounds that are structurally similar to the classic hallucinogen, mescaline. 25B-NBOMe has been found to have a high affinity for the serotonin 2A receptor, which is believed to be responsible for its hallucinogenic effects.

Mechanism of Action

The mechanism of action of (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine is not fully understood, but it is believed to be similar to other hallucinogens. It is thought to exert its effects by binding to the serotonin 2A receptor, which is found primarily in the brain. This binding leads to changes in the activity of certain brain cells, which are believed to be responsible for the hallucinogenic effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine are not well understood, but studies have shown that it can cause changes in heart rate, blood pressure, and body temperature. It has also been shown to affect the activity of certain brain cells, which are believed to be responsible for the hallucinogenic effects of the drug.

Advantages and Limitations for Lab Experiments

One advantage of using (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine in lab experiments is that it is a potent hallucinogen, which makes it useful for studying the effects of hallucinogens on the brain. However, one limitation is that its effects are not well understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are many future directions for research on (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine. One area of research could be to study the long-term effects of the drug on the brain. Another area of research could be to study the effects of the drug on different types of brain cells. Additionally, researchers could investigate the potential therapeutic uses of the drug, such as in the treatment of certain psychiatric disorders.

Synthesis Methods

The synthesis of (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine is a complex process that involves several steps. The starting material for the synthesis is 2,3-dimethoxybenzaldehyde, which is reacted with 4-bromo-3-methylphenylamine in the presence of a reducing agent to produce the intermediate (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine. This intermediate is then reacted with a halogenating agent to produce the final product, (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine.

Scientific Research Applications

(4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine has been used in scientific research to study the effects of hallucinogens on the brain. In particular, it has been used to study the role of the serotonin 2A receptor in mediating the effects of hallucinogens. Studies have shown that (4-bromo-3-methylphenyl)(2,3-dimethoxybenzyl)amine has a high affinity for the serotonin 2A receptor, which is believed to be responsible for its hallucinogenic effects.